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Introduction

3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic Acid A, is a prominent
member of the chlorogenic acid family, a class of polyphenolic compounds abundant in various
plant species, including coffee beans, artichokes, and sweet potatoes.[1] Its significant
antioxidant, anti-inflammatory, and other biological activities have made it a subject of intense
research in the fields of pharmacology, food science, and drug development.

The unambiguous identification and structural elucidation of 3,5-DCQA, particularly
distinguishing it from its numerous isomers (e.g., 1,5-DCQA, 3,4-DCQA, and 4,5-DCQA), is
paramount for accurate biological assessment and quality control. This technical guide
provides an in-depth analysis of the key mass spectrometry (MS) and nuclear magnetic
resonance (NMR) spectroscopic data essential for the definitive characterization of this
molecule. We will explore the causality behind experimental choices and present the data in a
framework that is both instructional and field-applicable for researchers and scientists.

Molecular Structure and Properties

3,5-Dicaffeoylquinic acid consists of a central quinic acid core esterified with two caffeic acid
moieties at the C3 and C5 positions.
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e Molecular Formula: C25H24012
e Average Mass: 516.455 Da
e Monoisotopic Mass: 516.126776 Da

Caption: 2D structure of 3,5-Dicaffeoylquinic Acid.

Part 1: Mass Spectrometry (MS) Analysis

Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS or MS») is the
premier technique for analyzing caffeoylquinic acid derivatives. For these compounds, negative
ion mode ([M-H]") is typically more informative, yielding consistent and structurally significant
fragmentation patterns that are crucial for isomer differentiation.[2]

Fragmentation Pathway and Diagnostic lons

The analysis of 3,5-DCQA in negative ESI mode reveals a deprotonated molecular ion [M-H]~
at m/z 515. The subsequent fragmentation (MS2) of this ion is highly characteristic. The primary
fragmentation event is the neutral loss of a caffeoyl moiety (162 Da), resulting in a prominent
fragment ion at m/z 353, which corresponds to a caffeoylquinic acid anion.[3]

A key feature distinguishing 3,5-DCQA from other isomers, such as 4,5-DCQA, lies in the
subsequent MS3 fragmentation of the m/z 353 ion. For 3,5-DCQA, the MS3 spectrum is
dominated by a base peak at m/z 179 (caffeic acid anion), arising from the cleavage of the
remaining ester bond.[3] This contrasts with 4,5-DCQA, where the MS3 spectrum often shows a
base peak at m/z 191 (quinic acid anion) or m/z 173 (dehydrated quinic acid).[4]
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Caption: Key MSr fragmentation pathway for 3,5-DCQA in negative ion mode.

Summary of Key Mass Fragments
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m/z (Negative lon

Formula Description Significance
Mode)
Deprotonated Confirms molecular
515.12 [C25H23012]~ ) ]
molecular ion [M-H]~ weight.
Loss of one caffeoyl Primary MS?
353.09 [C16H17009]~
group (162 Da) fragment.
MS3 fragment, more
191.05 [C7H1106]~ Quinic acid anion prominent in other
isomers.
] ] ] Diagnostic MS3 base
179.03 [CoH704]~ Caffeic acid anion
peak for 3,5-DCQA.[3]
Dehydrated quinic MS3 fragment from
173.04 [C7H0s5]~ ) )
acid anion m/z 191.
Decarboxylated Minor fragment from
161.02 [CoHs03]~

caffeic acid anion

m/z 179.

Experimental Protocol: LC-MS/MS Analysis

This generalized protocol is representative for the analysis of phenolic compounds from plant

extracts.

o Sample Preparation (Solid-Liquid Extraction):

o Rationale: To efficiently extract polar phenolic compounds from a complex plant matrix.

Methanol/water mixtures are effective at disrupting cell walls and solubilizing the target

analytes.[5]

o Procedure:

1. Weigh approximately 1-2 g of dried, ground plant material.

2. Add 30 mL of 70-80% aqueous methanol containing 0.1% formic acid. The acid helps to
keep phenolic compounds in their protonated, more stable form.[6]
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3. Agitate the sample using an ultrasonic bath or orbital shaker for 15-30 minutes at a
controlled temperature (e.g., 25-35°C) to enhance extraction efficiency.[7]

4. Centrifuge the mixture (e.g., 8000 rpm for 20 min) to pellet solid debris.[6]

5. Collect the supernatant and filter through a 0.22 or 0.45 pm syringe filter into an HPLC
vial.

e Liquid Chromatography (LC) Separation:

o Rationale: To chromatographically separate 3,5-DCQA from its isomers and other matrix
components before MS detection. A C18 reversed-phase column is standard for
separating moderately polar compounds.

o Column: C18 Reversed-Phase (e.g., Poroshell 120 EC-C18, 4.6 x 150 mm, 4 um).[7]
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

o Gradient: A typical gradient might run from ~10% B to 70% B over 30-40 minutes. The
specific gradient must be optimized to achieve baseline separation of the DCQA isomers.

o Flow Rate: 0.5 - 0.8 mL/min.
o Injection Volume: 5 - 10 pL.
e Mass Spectrometry (MS) Detection:

o Rationale: To generate and detect ions for mass analysis. ESI in negative mode is
preferred for its high sensitivity and informative fragmentation for this class of compounds.

o lonization Mode: Electrospray lonization (ESI), Negative.

o Scan Mode: Full scan mode (e.g., m/z 100-1000) to detect the parent ion, followed by
data-dependent MS? and MS3 scans on the most intense ions, specifically targeting m/z
515.1 and 353.1.
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o Capillary Voltage: ~3500 V.

o Collision Energy: A ramped collision energy (e.g., 10-40 eV) is often used to generate a
rich fragmentation spectrum.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy Analysis

While MS provides crucial information on molecular weight and fragmentation, 1D and 2D NMR
spectroscopy is indispensable for the unambiguous structural confirmation of 3,5-DCQA, as it
provides direct evidence of the covalent bonding framework and the precise location of the
ester linkages.[8][9]

'H NMR Spectral Data

The *H NMR spectrum of 3,5-DCQA is complex but highly informative. It can be divided into
three main regions:

e Quinic Acid Protons: Resonating in the upfield region (~2.0-5.5 ppm). The signals for H-3
and H-5 are shifted significantly downfield due to the deshielding effect of the attached
caffeoyl ester groups.

 Vinylic Protons: Two pairs of doublets (one pair for each caffeoyl group) appear between
~6.2 and ~7.6 ppm. Their large coupling constants (J = 15.9 Hz) are characteristic of a trans
configuration.

o Aromatic Protons: The protons on the two caffeoyl aromatic rings appear between ~6.7 and
~7.2 ppm, exhibiting characteristic splitting patterns for a 1,2,4-trisubstituted benzene ring.

Table of tH NMR Chemical Shifts (8) and Coupling Constants (J) (in MeOD, 500-700 MHZz)
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Chemical Shift (5,

Proton Assignment Multiplicity J (Hz)
ppm)

Quinic Acid Moiety

H-2ax 2.18 dd 13.5,9.0

H-2eq 2.30 m

H-3 5.41 m

H-4 4.20 dd 7.0, 3.0

H-5 5.43 m

H-6ax 2.25 m

H-6eq 2.35 m

Caffeoyl Moiety at C3

H-2' 7.06 d 2.0

H-5 6.78 d 8.2

H-6' 6.95 dd 8.2,2.0

H-7' 7.60 d 15.9

H-8' 6.32 d 15.9

Caffeoyl Moiety at C5

H-2" 7.08 d 2.0

H-5" 6.80 d 8.2

H-6" 6.98 dd 8.2,2.0

H-7" 7.62 d 15.9

H-8" 6.38 d 15.9

Note: Assignments are based on data compiled from literature.[8][10] Precise chemical shifts

may vary slightly based on solvent and concentration.
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3C NMR Spectral Data

The 13C NMR spectrum confirms the presence of 25 unique carbons. Key signals include the
two ester carbonyls (~168 ppm), the quinic acid carboxyl (~177 ppm), and the carbons of the
quinic acid ring, with C-3 and C-5 being shifted downfield relative to unsubstituted quinic acid.

Table of 3C NMR Chemical Shifts (d) (in MeOD, 125-175 MHz)

Carbon Chemical Shift (5, Carbon Chemical Shift (5,
Assignment ppm) Assignment ppm)
Quinic Acid Moiety Caffeoyl Moiety at C3

C-1 76.5 C-1 127.8
C-2 36.0 c-2' 115.2
C-3 72.1 C-3 146.8
C-14 71.8 c-4 149.7
C-5 73.5 C-5' 116.4
C-6 384 C-6' 123.0
COOH 177.1 Cc-7 148.1
C-8 1145

C-9 168.5

Caffeoyl Moiety at C5

c-1" 127.6 c-7" 148.0
c-2" 115.3 C-8" 114.8
C-3" 146.9 c-9" 168.4
C-4" 149.8
C-5" 116.5
C-6" 1231
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Note: Assignments based on data compiled from literature.[11]

2D NMR for Structure Elucidation

2D NMR experiments are critical for assembling the molecular puzzle.

e COSY (Correlation Spectroscopy): Reveals proton-proton couplings within the same spin
system. It is used to trace the connectivity within the quinic acid ring and within each of the
caffeoyl moieties.

e HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly
attached carbon, allowing for the unambiguous assignment of carbon signals based on the
more easily assigned proton spectrum.

 HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for confirming
the esterification sites. It shows correlations between protons and carbons that are 2 or 3
bonds away. The crucial correlations are from the quinic acid protons H-3 and H-5 to the
carbonyl carbons (C-9' and C-9") of the caffeoyl groups.[12]

Caption: Key HMBC correlations confirming the 3,5-ester linkages.

Experimental Protocol: NMR Analysis

e Sample Preparation:

o Rationale: To obtain a clean, concentrated sample in a deuterated solvent for analysis.
Methanol-d4 (CDsOD) is an excellent solvent for polar phenolic compounds.

o Procedure:

1. Dissolve 5-10 mg of the purified 3,5-DCQA sample in approximately 0.6 mL of
methanol-d4 (CDsOD).

2. Transfer the solution to a 5 mm NMR tube.
3. Ensure the sample is fully dissolved; slight warming or vortexing may be necessary.

¢ NMR Data Acquisition:
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o Rationale: A high-field spectrometer is necessary to resolve the complex, overlapping
signals in the *H spectrum. 2D experiments are essential for complete assignment.

o Instrument: 500 MHz (or higher) NMR spectrometer.
o Experiments:
» 1H NMR: Standard proton experiment.
» 13C NMR: Standard proton-decoupled carbon experiment.
» COSY: Gradient-selected COSY (gCOSY) for *H-H correlations.
» HSQC: Gradient-selected HSQC (gHSQC) optimized for one-bond J(CH) of ~145 Hz.
» HMBC: Gradient-selected HMBC (gHMBC) optimized for long-range J(CH) of ~8 Hz.[13]

o Temperature: Maintain a constant temperature, typically 298 K (25 °C).

Conclusion

The definitive identification of 3,5-dicaffeoylquinic acid is a multi-faceted process that relies on
the synergistic interpretation of mass spectrometry and NMR spectroscopy. MS/MS analysis,
particularly in the negative ion mode, provides rapid confirmation of the molecular weight and
offers diagnostic fragment ions (m/z 515 - 353 — 179) that strongly suggest the 3,5-isomer.
However, for absolute structural proof and to rigorously exclude co-eluting isomers, a full suite
of NMR experiments is required. The characteristic downfield shifts of H-3/C-3 and H-5/C-5,
combined with the critical three-bond HMBC correlations from these protons to the respective
caffeoyl carbonyl carbons, provide incontrovertible evidence of the 3,5-dicaffeoyl substitution
pattern. By employing the methodologies and interpreting the spectral signatures outlined in
this guide, researchers can confidently identify and characterize 3,5-dicaffeoylquinic acid in
complex natural product extracts and purified samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid [phytopurify.com]
researchgate.net [researchgate.net]

researchgate.net [researchgate.net]

1.
2.
3.
e 4. researchgate.net [researchgate.net]
5. mdpi.com [mdpi.com]

6.

LC-MS/MS-QTOF Screening and Identification of Phenolic Compounds from Australian
Grown Herbs and Their Antioxidant Potential - PMC [pmc.ncbi.nim.nih.gov]

e 7. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from
the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]

» 8. Identification of isomeric dicaffeoylquinic acids from Eleutherococcus senticosus using
HPLC-ESI/TOF/MS and 1H-NMR methods - PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. ukm.my [ukm.my]

e 10. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.researchgate.net/figure/Fragmentation-of-3-5-dicaffeoylquinic-acid-Miketova-et-al-1999_fig5_282570088
https://www.researchgate.net/figure/Represents-a-chromatogram-of-dicaffeoyquinic-acid-isomers-vi-vii-viii-MS-2-MS-3-MS-4_fig4_237554900
https://www.mdpi.com/1420-3049/29/8/1735
https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/abs/10.1002/jms.600
https://www.biopurify.com/cas/2450-53-5.html
https://www.benchchem.com/product/b15973260?utm_src=pdf-custom-synthesis#bc-rfq
https://www.phytopurify.com/35Dicaffeoylquinicacid-p-149.html
https://www.researchgate.net/figure/Fragmentation-of-3-5-dicaffeoylquinic-acid-Miketova-et-al-1999_fig5_221925972
https://www.researchgate.net/publication/8600556_Mass_spectrometry_of_13-and_15-dicaffeoylquinic_acids
https://www.researchgate.net/figure/LC-MS-molecular-ion-13-C-NMR-and-1-H-NMR-500-MHz-D-2-O-chemical-shifts-and_tbl2_333464430
https://www.mdpi.com/2076-3921/9/6/479
https://pmc.ncbi.nlm.nih.gov/articles/PMC8615083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8615083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8698398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8698398/
https://pubmed.ncbi.nlm.nih.gov/12494749/
https://pubmed.ncbi.nlm.nih.gov/12494749/
http://www.ukm.my/mjas/v17_n2/sovia.pdf
https://www.researchgate.net/figure/1-H-NMR-Spectral-Data-for-Quinic-Acid-1-2-3-4-and-5-in-CD-3-OD_tbl1_247817090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 11. Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and
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* 13. NMR Studies of Hetero-Association of Caffeine with di-O-Caffeoylquinic Acid Isomers in
Aqueous Solution - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 3,5-Dicaffeoylquinic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15973260/docs#a-technical-guide-to-the-
spectroscopic-characterization-of-3-5-dicaffeoylquinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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